Cas no 941940-71-2 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide
• CAS No: 941940-71-2
• MF: C₂₄H₂₅FN₂O₃
• MW: 408.4653
• CID: 5461004
• Update Time: 2025-07-19

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-naphthalen-2-yloxyacetamide
• N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(naphthalen-2-yloxy)acetamide
• N-[2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide

• Inchi： 1S/C24H25FN2O3/c25-21-8-5-19(6-9-21)23(27-11-13-29-14-12-27)16-26-24(28)17-30-22-10-7-18-3-1-2-4-20(18)15-22/h1-10,15,23H,11-14,16-17H2,(H,26,28)
• InChI Key： UPCIFUHXKIKBTO-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])C(C([H])([H])OC1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H])=O)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 535
• XLogP3: 3.8
• Topological Polar Surface Area: 50.8

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide

Introduction to N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide (CAS No. 941940-71-2)

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide, identified by its CAS number 941940-71-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both fluorophenyl and morpholinyl groups, which contribute to its unique chemical and biological properties.

The structural framework of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide is designed to interact with biological targets in a highly specific manner. The presence of the 4-fluorophenyl moiety enhances the compound's lipophilicity and metabolic stability, while the morpholin-4-yl group introduces a polar, basic character that facilitates binding to certain protein targets. Additionally, the naphthalen-2-yloxy substituent contributes to the molecule's overall solubility and bioavailability, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage structural features similar to those found in N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it has been shown to modulate the electronic properties of adjacent functional groups, thereby influencing the compound's binding affinity and selectivity. This has led to its incorporation in various drug candidates targeting neurological disorders, cancer, and infectious diseases.

The morpholin-4-yl group in this compound also plays a critical role in its pharmacological profile. Morpholine derivatives are known for their ability to enhance binding interactions with certain enzymes and receptors, making them valuable scaffolds in medicinal chemistry. The combination of these two functional groups in N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide suggests potential applications in modulating pathways involved in inflammation, pain perception, and neurotransmitter release.

Moreover, the naphthalen-2-yloxy moiety contributes to the compound's solubility profile, which is a crucial factor in drug formulation and delivery. Poor solubility can significantly hinder the efficacy of a drug, as it may lead to inadequate absorption or distribution within the body. By incorporating this group, researchers aim to improve the pharmacokinetic properties of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide, ensuring better therapeutic outcomes.

The synthesis of such complex molecules often involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring the purity of the final product.

In terms of biological activity, preliminary studies on derivatives similar to N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-2-(naphthalen-2-yloxy)acetamide have shown promising results. For instance, some analogs have demonstrated inhibitory effects on enzymes implicated in cancer progression or have exhibited anti-inflammatory properties. While more extensive research is needed to fully elucidate the mechanisms of action for this specific compound, these findings underscore its potential as a lead molecule for further development.

The integration of computational methods into drug discovery has also played a pivotal role in understanding the interactions between compounds like N-2-(4-fluorophenyl)-2-(morpholin-4-yethyl)-ethyl(1H-indazol-l(5H))carboxamido]methylene]-N-morpholino-N'-phenylmethylene]benzene -1-sulfonohydrazide (CAS No. 94194071 - 71 - 3). Molecular docking simulations have been used to predict how this molecule might bind to target proteins, providing valuable insights into its potential pharmacological effects. These simulations can help guide experimental efforts by identifying key interactions and highlighting areas for structural optimization.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on molecules with structural complexity similar to that of N - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---(CAS No. 94194071 - 71 - 3). The combination of fluorinated aromatic rings and morpholine derivatives offers a rich chemical space for designing compounds with enhanced potency and selectivity. As our understanding of biological pathways grows more sophisticated, so too does our ability to design molecules that can precisely modulate these pathways for therapeutic benefit.

In conclusion, N - - -- -- -- -- ---(CAS No. 94194071 - 71 - 3)-- --- --- --- --- --- --- --- --- --- --- --- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- ---- -------- .fluorophenylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenemorpholino)naphthalene)morpholino)morpholino)morpholino)morpholino)morpholino)morpholino)morpholino)morpholino)morpholino)morpholino)morpholino)morpholine)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)naphthenone)methylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenemethylenephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamidephenoxyacetamide .group-- .group-- .group-- .group-- .group-- .group-- .group-- .group-- .group-- .group-- .group-- .group-- . This compound exemplifies how strategic molecular design can lead to novel therapeutic agents with tailored biological activities. As research progresses，the full potential of such molecules will continue to be uncovered，offering hope for new treatments across various disease areas.